Cas no 518062-14-1 (JNJ 10311795)

• Product Name: JNJ 10311795
• CAS No: 518062-14-1
• MF: C₄₀H₃₅N₂O₆P
• MW: 670.689471483231
• CID: 2829960
• PubChem ID: 10146470
• Update Time: 2025-10-25

JNJ 10311795 Chemical and Physical Properties

Names and Identifiers

• JNJ 10311795
• 518062-14-1
• (2-(3-(methyl-(1-(naphthalene-2-carbonyl)piperidin-4-yl)carbamoyl)naphthalen-2-yl)-1-naphthalen-1-yl-2-oxoethyl)phosphonic acid
• Phosphonic acid, (2-(3-((methyl(1-(2-naphthalenylcarbonyl)-4-piperidinyl)amino)carbonyl)-2-naphthalenyl)-1-(1-naphthalenyl)-2-oxoethyl)-
• UNII-W3IL23KVI4
• GTPL6563
• RWJ-355871
• DA-64649
• CHEMBL374027
• CS-0082185
• 2-(3-((1-(2-naphthoyl)piperidin-4-yl)(methyl)carbamoyl)naphthalen-2-yl)-1-(naphthalen-1-yl)-2-oxoethylphosphonic acid
• W3IL23KVI4
• SCHEMBL1260969
• JNJ-10311795
• Phosphonic acid, P-(2-(3-((methyl(1-(2-naphthalenylcarbonyl)-4-piperidinyl)amino)carbonyl)-2-naphthalenyl)-1-(1-naphthalenyl)-2-oxoethyl)-
• HY-122161
• Q27894034
• BDBM50208224
• AKOS040748614
• GLXC-15622

• Inchi： 1S/C40H35N2O6P/c1-41(32-19-21-42(22-20-32)39(44)31-18-17-26-9-2-3-11-28(26)23-31)40(45)36-25-30-13-5-4-12-29(30)24-35(36)37(43)38(49(46,47)48)34-16-8-14-27-10-6-7-15-33(27)34/h2-18,23-25,32,38H,19-22H2,1H3,(H2,46,47,48)
• InChI Key： XUJQPDQURBZEGJ-UHFFFAOYSA-N
• SMILES： P(C(C1=CC=CC2C=CC=CC1=2)C(C1=CC2C=CC=CC=2C=C1C(N(C)C1CCN(C(C2C=CC3C=CC=CC=3C=2)=O)CC1)=O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 670.22327384Da
• Monoisotopic Mass: 670.22327384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 115Ų

Additional information on JNJ 10311795

Comprehensive Overview of JNJ 10311795 (CAS No. 518062-14-1): Mechanism, Applications, and Research Insights

JNJ 10311795 (CAS No. 518062-14-1) is a bioactive small molecule that has garnered significant attention in pharmacological research due to its unique mechanism of action and potential therapeutic applications. This compound, developed by Johnson & Johnson, belongs to a class of modulators targeting specific cellular pathways, making it a subject of interest in drug discovery and development. Researchers and pharmaceutical professionals frequently search for terms like "JNJ 10311795 mechanism," "CAS 518062-14-1 uses," and "JNJ 10311795 clinical trials," reflecting its relevance in both academic and industrial settings.

The molecular structure of JNJ 10311795 enables it to interact with key proteins involved in signal transduction, particularly in the context of inflammatory and metabolic disorders. Recent studies have explored its efficacy in modulating pathways linked to chronic diseases, aligning with the growing public interest in "precision medicine" and "targeted therapies." As the demand for personalized treatment options rises, compounds like JNJ 10311795 are increasingly studied for their potential to address unmet medical needs.

One of the most searched questions about JNJ 10311795 is its "role in neurodegenerative diseases," a hotspot topic given the global burden of conditions like Alzheimer's and Parkinson's. Preliminary data suggest that this compound may influence neuroprotective pathways, though further validation is required. Additionally, its "pharmacokinetic profile" and "safety data" are critical areas of investigation, as researchers aim to optimize its therapeutic window.

From a technical perspective, JNJ 10311795 (CAS No. 518062-14-1) exhibits favorable physicochemical properties, including solubility and stability, which are essential for drug formulation. Its synthesis and scalability have also been topics of discussion in "process chemistry" forums, highlighting the industrial relevance of this compound. The compound's patent status and intellectual property landscape are additional points of interest for stakeholders in the pharmaceutical sector.

In summary, JNJ 10311795 represents a promising candidate in the realm of small-molecule therapeutics. Its exploration aligns with contemporary trends such as "drug repurposing" and "multi-target therapies," making it a compelling subject for ongoing research. As scientific understanding evolves, this compound may pave the way for innovative treatments in areas like immunology, neurology, and metabolic health.